Cas no 1598087-93-4 (1H-2-Benzopyran-3-carbonitrile, 7-bromo-3,4-dihydro-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 7-bromo-3,4-dihydro-1-oxo-
• CAS No: 1598087-93-4
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• CID: 5252658
• Update Time: 2025-06-26

1H-2-Benzopyran-3-carbonitrile, 7-bromo-3,4-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 7-bromo-3,4-dihydro-1-oxo-

• Inchi： 1S/C10H6BrNO2/c11-7-2-1-6-3-8(5-12)14-10(13)9(6)4-7/h1-2,4,8H,3H2
• InChI Key： AWHWELWZRGMBNZ-UHFFFAOYSA-N
• SMILES： C1(C#N)OC(=O)C2=CC(Br)=CC=C2C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 1H-2-Benzopyran-3-carbonitrile, 7-bromo-3,4-dihydro-1-oxo-

1H-2-Benzopyran-3-carbonitrile, 7-bromo-3,4-dihydro-1-oxo- (CAS No. 1598087-93-4): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

1H-2-Benzopyran-3-carbonitrile, 7-bromo-3,4-dihydro-1-oxo- (CAS No. 1598087-93-4) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as 7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide, has attracted considerable attention due to its unique structural features and potential biological activities. This article provides a comprehensive overview of the synthesis, properties, and applications of this compound in various research areas.

Synthesis and Structural Characterization

The synthesis of 7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide involves several well-established chemical reactions. One common approach is the condensation of 2-bromophenylacetonitrile with cyclohexanone followed by a series of oxidation and reduction steps. The resulting compound is characterized by its benzopyran core and the presence of a cyano group at the C3 position, along with a bromine substituent at the C7 position. These structural features contribute to its stability and reactivity in various chemical environments.

The structural characterization of 7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational properties of the compound. The presence of the cyano group and the bromine substituent has been confirmed through these analyses, further validating its chemical identity.

Physical and Chemical Properties

7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide exhibits several notable physical and chemical properties that make it an attractive candidate for various applications. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water.

The presence of the cyano group imparts significant electronic effects to the molecule, influencing its reactivity and stability. The bromine substituent at the C7 position provides additional functionalization opportunities, allowing for further derivatization to enhance its biological activity or improve its pharmacological properties. The compound's ability to undergo various chemical transformations makes it a valuable intermediate in synthetic chemistry.

Biological Activity and Medicinal Applications

Recent studies have highlighted the potential biological activities of 7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide, particularly in the context of medicinal chemistry. One area of significant interest is its anti-cancer properties. Research has shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell proliferation.

Additionally, 7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Current Research Trends

The ongoing research on 7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide is focused on optimizing its pharmacological properties and exploring new applications. One promising area is the development of prodrugs that can enhance the bioavailability and reduce the toxicity of this compound. Prodrug strategies involve modifying the structure to improve solubility or stability while maintaining or enhancing biological activity.

Another area of interest is the use of this compound as a lead molecule for drug discovery. Researchers are investigating analogs with modified substituents at different positions to identify compounds with improved potency and selectivity. High-throughput screening techniques are being employed to identify novel derivatives with enhanced biological activities.

Conclusion

In conclusion, 7-Bromo-3,4-dihydro-1H-benzo[c]pyran-3-carbonitrile 1-oxide (CAS No. 1598087-93-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. Ongoing studies are focused on optimizing its pharmacological properties and exploring new therapeutic applications. As research progresses, this compound may play a significant role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.